(2R,3R)-1-(((9H-fluoren-9-yl)methoxy)carbonyl)-2-methylpiperidine-3-carboxylic acid (2R,3R)-1-(((9H-fluoren-9-yl)methoxy)carbonyl)-2-methylpiperidine-3-carboxylic acid
Brand Name: Vulcanchem
CAS No.:
VCID: VC13623038
InChI: InChI=1S/C22H23NO4/c1-14-15(21(24)25)11-6-12-23(14)22(26)27-13-20-18-9-4-2-7-16(18)17-8-3-5-10-19(17)20/h2-5,7-10,14-15,20H,6,11-13H2,1H3,(H,24,25)/t14-,15-/m1/s1
SMILES: CC1C(CCCN1C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)C(=O)O
Molecular Formula: C22H23NO4
Molecular Weight: 365.4 g/mol

(2R,3R)-1-(((9H-fluoren-9-yl)methoxy)carbonyl)-2-methylpiperidine-3-carboxylic acid

CAS No.:

Cat. No.: VC13623038

Molecular Formula: C22H23NO4

Molecular Weight: 365.4 g/mol

* For research use only. Not for human or veterinary use.

(2R,3R)-1-(((9H-fluoren-9-yl)methoxy)carbonyl)-2-methylpiperidine-3-carboxylic acid -

Specification

Molecular Formula C22H23NO4
Molecular Weight 365.4 g/mol
IUPAC Name (2R,3R)-1-(9H-fluoren-9-ylmethoxycarbonyl)-2-methylpiperidine-3-carboxylic acid
Standard InChI InChI=1S/C22H23NO4/c1-14-15(21(24)25)11-6-12-23(14)22(26)27-13-20-18-9-4-2-7-16(18)17-8-3-5-10-19(17)20/h2-5,7-10,14-15,20H,6,11-13H2,1H3,(H,24,25)/t14-,15-/m1/s1
Standard InChI Key NRSJXNCIMCCZPV-HUUCEWRRSA-N
Isomeric SMILES C[C@@H]1[C@@H](CCCN1C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)C(=O)O
SMILES CC1C(CCCN1C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)C(=O)O
Canonical SMILES CC1C(CCCN1C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)C(=O)O

Introduction

(2R,3R)-1-(((9H-fluoren-9-yl)methoxy)carbonyl)-2-methylpiperidine-3-carboxylic acid is a synthetic organic compound that belongs to the class of piperidine derivatives. It is characterized by its specific stereochemistry, with the (2R,3R) configuration, and features a fluoren-9-ylmethyl (Fmoc) protecting group, which is commonly used in peptide synthesis to protect amino groups.

Key Characteristics:

  • CAS Number: 1187927-07-6

  • Molecular Formula: C22H23NO4

  • Molecular Weight: 365.4 g/mol

Synthesis and Applications

The synthesis of (2R,3R)-1-(((9H-fluoren-9-yl)methoxy)carbonyl)-2-methylpiperidine-3-carboxylic acid typically involves the protection of a piperidine derivative with a fluoren-9-ylmethyl chloroformate (Fmoc-Cl) in the presence of a base. This compound can serve as an intermediate in the synthesis of more complex molecules, particularly in peptide chemistry.

Synthesis Steps:

  • Protection of Piperidine: Reaction of the piperidine derivative with Fmoc-Cl in a suitable solvent.

  • Purification: Purification of the product using chromatography techniques.

Potential Applications:

  • Pharmaceutical Intermediates: Useful in the synthesis of drugs targeting neurological disorders or infectious diseases.

  • Peptide Synthesis: Acts as a building block for peptides with specific biological functions.

Data Table

PropertyValue
CAS Number1187927-07-6
Molecular FormulaC22H23NO4
Molecular Weight365.4 g/mol
Stereochemistry(2R,3R)
Protecting GroupFluoren-9-ylmethyl (Fmoc)

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